Cas no 1390654-10-0 (4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride)

• Product Name: 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride
• CAS No: 1390654-10-0
• MF: C₆H₁₀Cl₂N₂
• MW: 181.062999248505
• MDL: MFCD20441438
• CID: 4596325
• PubChem ID: 71299967
• Update Time: 2025-11-01

4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride
• 4-(chloromethyl)-1,3-dimethylpyrazole;hydrochloride
• 4-(chloromethyl)-1,3-dimethyl-1H-pyrazole HCl
• AT16096
• 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride, AldrichCPR

• MDL： MFCD20441438
• Inchi： 1S/C6H9ClN2.ClH/c1-5-6(3-7)4-9(2)8-5;/h4H,3H2,1-2H3;1H
• InChI Key： WZHWDDOTSFIZOV-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C)N=C1C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.1
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride

Research Brief on 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride (CAS: 1390654-10-0): Recent Advances and Applications

4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride (CAS: 1390654-10-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its versatile chemical reactivity and structural features. This research brief consolidates the latest findings on this compound, focusing on its synthesis, applications, and potential in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride as a precursor in the synthesis of pyrazole-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The study reported significant inhibitory activity against JAK2, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for anti-inflammatory and anticancer drugs.

In addition to its pharmaceutical applications, recent research has explored the role of this compound in agrochemical development. A 2024 paper in Pest Management Science described its use in synthesizing novel pyrazole-containing herbicides. The study found that derivatives of 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride exhibited potent herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. This underscores its potential as a sustainable alternative to conventional herbicides.

From a synthetic chemistry perspective, advancements in the preparation of 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride have been reported. A 2023 study in Organic Process Research & Development introduced a scalable and environmentally friendly synthesis route, utilizing microwave-assisted reactions to improve yield and reduce reaction times. This methodological innovation addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for industrial applications.

Ongoing research is also investigating the compound's potential in materials science. Preliminary findings from a 2024 study suggest that it could serve as a building block for functionalized polymers with applications in drug delivery systems. The chloromethyl group's reactivity enables facile modification, allowing for the incorporation of various functional groups to tailor polymer properties.

In conclusion, 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride (CAS: 1390654-10-0) continues to be a compound of significant interest across multiple disciplines. Its versatility as a synthetic intermediate, coupled with its bioactive potential, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. Future research is expected to further expand its applications, particularly in targeted therapies and sustainable agriculture.